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Introduction

SR12418 is a potent and specific synthetic agonist for the nuclear receptors REV-ERBα

(NR1D1) and REV-ERBβ (NR1D2).[1][2] As key components of the mammalian circadian

clock, the REV-ERBs are ligand-activated transcriptional repressors that play a crucial role in

regulating various physiological processes, including metabolism, inflammation, and immunity.

[1][2] This technical guide provides an in-depth overview of the impact of SR12418 on gene

expression, with a focus on its mechanism of action, effects on key signaling pathways, and

detailed experimental protocols for its study. This document is intended for researchers,

scientists, and drug development professionals interested in the therapeutic potential of

targeting REV-ERB activity.

Core Mechanism of Action
SR12418 functions by binding to the ligand-binding pocket of REV-ERBα and REV-ERBβ,

enhancing their ability to recruit corepressor complexes, such as the Nuclear Receptor

Corepressor (NCoR) complex.[3][4] This enhanced corepressor recruitment leads to the

transcriptional repression of REV-ERB target genes.[3][4][5][6] The REV-ERBs and the RAR-

related orphan receptors (RORs) often recognize and bind to the same DNA response

elements, known as ROR response elements (ROREs).[3][4] While RORs typically activate

gene transcription at these sites, the REV-ERBs act as repressors, creating a regulatory

balance.[3][4]
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Quantitative Data Summary
The following tables summarize the quantitative data on SR12418's activity and its effects on

gene and protein expression from various studies.

Table 1: Potency of SR12418

Target Assay Metric Value Reference

REV-ERBα
Bmal1-luciferase

reporter assay
IC50 68 nM [7]

REV-ERBβ
Bmal1-luciferase

reporter assay
IC50 119 nM [7]

Table 2: Effect of SR12418 on TH17 Cell-Associated Gene and Protein Expression
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Gene/Protei
n

Cell Type Treatment Effect Method Reference

Il17a

Mouse CD4+

T cells (TH17

polarized)

5 µM

SR12418

Potent

repression
qPCR [7]

Il17f

Mouse CD4+

T cells (TH17

polarized)

Overexpressi

on of REV-

ERBα

Decreased

expression
qPCR [7]

Rorc (RORγt)

Mouse CD4+

T cells (TH17

polarized)

SR12418
Downregulate

d expression

Flow

Cytometry

(MFI)

[7]

Nfil3

Mouse CD4+

T cells (TH17

polarized)

5 µM

SR12418

Potent

repression
qPCR [7]

IL-17A

Mouse CD4+

T cells (TH17

polarized)

SR12418

Dose-

dependent

inhibition

Flow

Cytometry
[7]

RORγt

Mouse CD4+

T cells (in

vivo EAE

model)

50 mg/kg

SR12418

Decreased

frequency

and number

of RORγt+

cells

Flow

Cytometry
[7]

GM-CSF

Mouse CD4+

T cells (in

vivo EAE

model)

50 mg/kg

SR12418

Significantly

lower

absolute

number of

GM-CSF+ T

cells

Flow

Cytometry
[1]

IL-17A+

IFNγ+

Mouse CD4+

T cells (in

vivo EAE

model)

50 mg/kg

SR12418

Decreased

frequency

and number

Flow

Cytometry
[1][7]
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Table 3: Effect of SR12418 on Inflammatory Gene Expression

Gene Cell Type Treatment Effect Method Reference

Nlrp3
Mouse

macrophages

REV-ERB

agonist

Down-

regulated

expression

Not Specified [8]

Il6
Mouse

macrophages

REV-ERB

agonist

Down-

regulated

expression

Not Specified [8]

Il1b
Mouse

macrophages

REV-ERB

agonist

Down-

regulated

expression

Not Specified [8]

Tnfα
Mouse

macrophages

REV-ERB

agonist

Down-

regulated

expression

Not Specified [8]

Ccl2
Mouse

macrophages

REV-ERB

agonist

Down-

regulated

expression

Not Specified [8]

Signaling Pathways and Experimental Workflows
Signaling Pathways Modulated by SR12418
SR12418 primarily impacts the REV-ERB signaling pathway, which has significant downstream

effects on inflammatory and metabolic gene expression.
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SR12418 Action REV-ERB Signaling

Downstream Gene Expression

Competing Pathway

SR12418 REV-ERBα/β
Agonist Binding

NCoR Corepressor Complex

Recruits
RORE DNA Element

Binds to

TH17 Genes
(Il17a, Rorc, etc.)Repression

Inflammatory Genes
(Nlrp3, Il6, etc.)

Repression

Circadian Clock Genes
(Bmal1)

Repression

RORγt

Activates
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Cell Culture

Analysis

Isolate Naive CD4+ T Cells
(from mouse spleen)

TH17 Polarizing Conditions
(TGF-β, IL-6, anti-IFNγ, anti-IL-4)

Treat with SR12418 or Vehicle

RNA Extraction Flow Cytometry
(for protein expression, e.g., IL-17A, RORγt)

Quantitative PCR (qPCR)
(for specific gene expression)

RNA-Sequencing
(for transcriptome-wide analysis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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